Cas no 2090009-43-9 (2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile)

• Product Name: 2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile
• CAS No: 2090009-43-9
• MF: C₉H₆BrClFN
• MW: 262.50604391098
• CID: 5895363
• PubChem ID: 131478917
• Update Time: 2025-05-23

2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile
• 2090009-43-9
• EN300-1920040

• Inchi： 1S/C9H6BrClFN/c1-5(4-13)8-6(10)2-3-7(11)9(8)12/h2-3,5H,1H3
• InChI Key： GUJTUMXOAWIOCB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(C#N)C)F)Cl

Computed Properties

• Exact Mass: 260.93562g/mol
• Monoisotopic Mass: 260.93562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile

Introduction to 2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile (CAS No. 2090009-43-9)

2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile, with the CAS number 2090009-43-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine, chlorine, and fluorine substituents on the phenyl ring, which confer it with distinct chemical and physical properties.

The molecular formula of 2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile is C₁₀H₇BrClFN, and its molecular weight is approximately 281.51 g/mol. The presence of multiple halogen atoms in the molecule imparts it with high reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. The nitrile group, specifically, is a key functional group that can undergo various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to form amines.

In the context of medicinal chemistry, 2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of brominated and fluorinated phenyl derivatives demonstrated significant inhibition of cancer cell proliferation in vitro. The bromine and chlorine substituents were found to enhance the lipophilicity of the molecules, thereby improving their cellular uptake and efficacy.

Beyond its medicinal applications, 2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile has also found use in materials science. The presence of multiple halogen atoms makes it an excellent precursor for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block for the development of novel polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, aerospace, and automotive industries.

The synthesis of 2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the bromination and chlorination of a substituted phenyl ring followed by the introduction of the nitrile group through a suitable nitrilation reaction. The choice of reagents and reaction conditions is crucial to achieve high yields and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste generation and energy consumption.

The physical properties of 2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile, such as its melting point, boiling point, and solubility in various solvents, are important considerations for both its synthesis and application. The compound is generally insoluble in water but shows good solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO). This property facilitates its use in solution-based reactions and formulations.

In terms of safety and handling, while 2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is advisable to handle the compound under a fume hood to minimize exposure to volatile organic compounds (VOCs).

The future prospects for 2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile are promising. Ongoing research aims to further explore its biological activities and develop new applications in various fields. For instance, there is growing interest in using this compound as a scaffold for the design of targeted drug delivery systems that can improve therapeutic outcomes while minimizing side effects. Additionally, its unique chemical properties make it an attractive candidate for the development of advanced materials with superior performance characteristics.

In conclusion, 2-(6-bromo-3-chloro-2-fluorophenyl)propanenitrile (CAS No. 2090009-43-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for further research and development, paving the way for innovative solutions in healthcare and technology.